3-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• InChI: InChI=1S/C5H3F3N2O/c6-5(7,8)4-3(2-11)1-9-10-4/h1-2H,(H,9,10)
• InChI Key: SDTPLGPGUPPHCY-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC(=C1C=O)C(F)(F)F
• Molecular Formula: C5H3F3N2O
• DSSTOX Substance ID: DTXSID60651739
• Molecular Weight: 164.09 g/mol
• CAS No.: 1001020-14-9

Description

Trifluoromethyl groups (CF3) are often used in pharmaceuticals and agrochemicals due to their unique physicochemical properties. Pyrazoles are a type of heterocyclic aromatic organic compound, characterized by a 5-membered ring of three carbon atoms and two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of compounds with trifluoromethyl groups and pyrazole rings would consist of a 5-membered ring with three carbon atoms and two nitrogen atoms, with a trifluoromethyl group attached.

Chemical Reactions Analysis

The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials. It has been used in the trifluoromethylation of carbon-centered radical intermediates.

Scientific Research Applications

Antimicrobial and Antioxidant Activities

• A new series of compounds containing 3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde demonstrated potential as antimicrobial agents, showing broad-spectrum antimicrobial activities and moderate to good antioxidant activities. These findings suggest possible pharmaceutical applications in combating bacterial and fungal infections (Bhat et al., 2016).

Synthesis and Structural Analysis

• Novel 3-(trifluoromethyl)-1H-pyrazole-4-carbaldehydes have been synthesized using the Vilsmeier-Haack reagent. The structures of these compounds were confirmed by various spectroscopic methods and X-ray crystallography, underscoring their importance in the field of organic chemistry (Hu et al., 2010).

Novel Fluorinated Derivatives

• Efficient synthesis methods have been developed for multifluorinated pyrazolone-5-one derivatives, including those with this compound. These techniques emphasize eco-friendly conditions and highlight the compound's relevance in creating novel fluorinated materials (Gadakh et al., 2010).

Bioactive Schiff Bases

• Schiff bases of chitosan incorporating heteroaryl pyrazole derivatives, including 1-phenyl-3-(pyridine-3-yl)-1H-pyrazole-4-carbaldehyde, were synthesized and shown to have selective antimicrobial activities. This indicates potential applications in developing bioactive materials (Hamed et al., 2020).

Heterocycle Synthesis

• The compound was used as a precursor in synthesizing novel heterocycles, demonstrating its utility in organic synthesis and the creation of diverse chemical structures (Baashen et al., 2017).

Fluorescent Dyes

• This compound derivatives have been utilized in the synthesis of highly fluorescent dyes with rigid pyrazoolympicene backbones. These compounds exhibit bright fluorescence in solution and potential applications in sensing acidic environments (Wrona-Piotrowicz et al., 2022).

Anticonvulsant and Analgesic Studies

• Pyrazole analogues derived from 3-(3,4-dihalophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde showed potent anticonvulsant and analgesic activities, suggesting their potential therapeutic applications (Viveka et al., 2015).

Mechanism of Action

Target of Action

Compounds with trifluoromethyl groups are known to interact with a variety of biological targets, including enzymes and receptors .

Mode of Action

It’s hypothesized that the trifluoromethyl group in similar compounds may impair mitochondrial oxidative phosphorylation . Another hypothesis suggests that such compounds might target the gill, interfering with gill ion uptake .

Biochemical Pathways

It’s known that trifluoromethyl-containing compounds can undergo various biotransformation reactions, including hydroxylation/defluorination, demethylation, decarboxylation, and ring cleavage .

Pharmacokinetics

Flutamide undergoes extensive first-pass metabolism, and its major metabolites are 2-hydroxyflutamide and the hydrolysis product 3-trifluoromethyl-4-nitroaniline .

Result of Action

The trifluoromethyl group in similar compounds has been associated with various pharmacological activities .

Future Directions

Trifluoromethyl-containing compounds are expected to continue to play a significant role in the development of new pharmaceuticals and agrochemicals. Many novel applications of trifluoromethyl-containing compounds are expected to be discovered in the future.

Biochemical Analysis

Biochemical Properties

3-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde plays a significant role in biochemical reactions due to its trifluoromethyl group, which imparts unique electronic properties to the molecule. This compound interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to inhibit certain enzymes by forming stable complexes, thereby affecting their catalytic activity . The trifluoromethyl group can also enhance the binding affinity of the compound to specific proteins, leading to altered biochemical pathways .

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can induce cytotoxicity in certain cell lines, leading to reduced cell viability . Additionally, it can interfere with oxidative ATP production in mitochondria, causing metabolic disturbances . These effects highlight the potential of this compound as a tool for studying cellular metabolism and signaling.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can form covalent bonds with target biomolecules, leading to enzyme inhibition or activation . The trifluoromethyl group enhances the compound’s ability to participate in hydrogen bonding and other non-covalent interactions, which are crucial for its binding to proteins and nucleic acids . These interactions can result in changes in gene expression and protein function, thereby influencing cellular processes.

Temporal Effects in Laboratory Settings

The stability and degradation of this compound in laboratory settings are critical for its long-term effects on cellular function. Over time, the compound may undergo degradation, leading to the formation of metabolites with different biochemical properties . In vitro and in vivo studies have shown that prolonged exposure to this compound can result in sustained metabolic disturbances and cytotoxicity . These findings underscore the importance of monitoring the temporal effects of this compound in experimental settings.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal toxicity and can be used to study its biochemical properties without adverse effects . At high doses, it can cause significant toxic effects, including organ damage and metabolic disturbances . These dosage-dependent effects highlight the need for careful consideration of the appropriate dosage when using this compound in animal studies.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its biotransformation . The trifluoromethyl group can influence the compound’s metabolic stability and its ability to participate in redox reactions . These interactions can affect metabolic flux and the levels of metabolites, thereby influencing cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound’s trifluoromethyl group can enhance its lipophilicity, facilitating its passage through cell membranes and its accumulation in lipid-rich compartments . This property is crucial for its distribution within the body and its localization to target tissues.

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications that direct it to specific compartments or organelles . The compound can localize to the nucleus, mitochondria, or other organelles, where it exerts its biochemical effects . Understanding its subcellular localization is essential for elucidating its mechanism of action and its impact on cellular function.

Customer Q & A

Q1: What are the common synthetic applications of 3-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde?

A1: this compound serves as a versatile building block for synthesizing various heterocyclic compounds. For instance, it reacts with β-enaminoketones in the presence of Iron(III) chloride to yield pyrazolo[3,4-b]pyridines []. This aldehyde can also be converted to its corresponding oxime, which can be further derivatized. For example, cyclization of 5-alkynyl-1-phenyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde oximes, catalyzed by silver triflate, leads to the formation of 1H-pyrazolo[4,3-c]pyridine 5-oxides [].

Q2: How does the structure of this compound derivatives influence their crystal packing?

A2: The presence of various substituents on the pyrazole ring, along with the trifluoromethyl group, significantly impacts the crystal packing of these derivatives. For example, in the crystal structure of 5-(3-Chlorophenylsulfanyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde O-[(2-chloro-1,3-thiazol-5-yl)methyl]oxime, S⋯N contacts are observed []. In another derivative, (E)-1-Methyl-5-(3-methyl-4-chlorophenoxy)-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde O-acetyloxime, C—H⋯O hydrogen bonds, π–π interactions, and dipole–dipole interactions contribute to the crystal packing stability []. These structural features highlight the potential for designing derivatives with specific intermolecular interactions, which can be crucial for developing new materials or pharmaceutical compounds.

Q3: What analytical techniques are commonly used to characterize this compound and its derivatives?

A3: Characterization of these compounds often involves a combination of techniques. X-ray crystallography is crucial for determining the three-dimensional structure and analyzing crystal packing arrangements [, ]. Additionally, detailed NMR spectroscopic investigations, including 1H, 13C, 15N, and 19F NMR, are performed to elucidate the structures and confirm the identity of synthesized compounds []. These analytical methods provide valuable insights into the structural features and properties of this compound derivatives.